Cas no 3381-47-3 (Benzenamine,4-iodo-N-(phenylmethylene)-)

• Product Name: Benzenamine,4-iodo-N-(phenylmethylene)-
• CAS No: 3381-47-3
• MF: C₁₃H₁₀IN
• MW: 307.129675388336
• CID: 322446
• PubChem ID: 262179
• Update Time: 2025-04-19

Benzenamine,4-iodo-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-iodo-N-(phenylmethylene)-
• N-(4-iodophenyl)-1-phenylmethanimine
• 4-iodo-n-[(e)-phenylmethylidene]aniline
• AC1L66X3
• AC1Q4PMO
• AR-1G2929
• Benzaldehyd-(4-jod-phenylimin)
• benzaldehyde 4-iodophenylimine
• N-Benzyliden-4-jod-anilin
• N-benzylidene-(4-iodophenyl)amine
• N-benzylidene-4'-iodoaniline
• N-benzylidene-4-iodoaniline
• N-benzylidene-4-iodo-aniline
• NSC95604
• SureCN3136685
• SureCN3136693
• Benzenamine, 4-iodo-N-(phenylmethylene)-
• DTXSID30294258
• benzylidene-p-iodoaniline
• SCHEMBL3136685
• NSC-95604
• AKOS003622149
• 3381-47-3

• Inchi： 1S/C13H10IN/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-10H/b15-10+
• InChI Key： GHKQBRZHIADDSD-XNTDXEJSSA-N
• SMILES： IC1C=CC(=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 306.9854
• Monoisotopic Mass: 306.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 4.04180